Cas no 2172237-25-9 (6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 2172237-25-9
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 6170098
• PubChem ID: 165565755
• Update Time: 2025-05-27

6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172237-25-9
• 6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde
• EN300-1585805
• 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H10FNO2/c1-17-13-5-3-10(6-11(13)14)12-4-2-9(8-16)7-15-12/h2-8H,1H3
• InChI Key： VGLGRZUGYRKVJK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C=O)=CN=1)OC

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 2172237-25-9)

6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 2172237-25-9) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and material science applications. This compound, characterized by its pyridine-3-carbaldehyde core and 3-fluoro-4-methoxyphenyl substituent, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The structural features of 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde make it a valuable intermediate in organic synthesis. The presence of both fluoro and methoxy groups enhances its reactivity and selectivity, enabling precise modifications for target-oriented applications. Recent studies highlight its utility in cross-coupling reactions, where it serves as a key building block for constructing complex heterocyclic frameworks. This aligns with the growing demand for high-value chemical intermediates in the pharmaceutical industry.

In the context of green chemistry and sustainable synthesis, CAS No. 2172237-25-9 has been investigated for its compatibility with eco-friendly catalytic systems. Innovations in catalytic oxidation and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing concerns about energy consumption and waste reduction. These advancements resonate with current trends in environmentally friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its aromatic and polarizable structure makes it a candidate for designing organic electronic materials, such as OLEDs or photovoltaic components. As the demand for advanced functional materials grows, 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde could play a pivotal role in next-generation technologies. This aligns with frequent searches for "fluorinated aromatic compounds in electronics" and "high-performance organic materials."

Analytical characterization of CAS No. 2172237-25-9 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and consistency for research applications. Quality control is critical, as impurities can significantly impact downstream applications. This underscores the importance of reliable chemical synthesis protocols, a common query among chemists and manufacturers.

In summary, 6-(3-Fluoro-4-methoxyphenyl)pyridine-3-carbaldehyde represents a multifaceted compound with broad applicability. Its relevance to drug discovery, sustainable chemistry, and advanced materials positions it as a subject of ongoing research and industrial interest. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation in synthetic and applied chemistry.